Cas no 93957-39-2 (3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester)

• Product Name: 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester
• CAS No: 93957-39-2
• MF: C₁₇H₁₄FNO₂
• MW: 283.296967983246
• MDL: MFCD00798195
• CID: 797522
• PubChem ID: 5133930
• Update Time: 2025-07-14

3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-fluorophenyl)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 3-(4-fluorophenyl)-, ethyl ester
• 3-(4'-Fluorophenyl)indole-2-carboxylic acid ethylester
• ethyl 3-(4'-fluorophenyl)indole-2-carboxylate
• MFCD00798195
• AKOS005107905
• 3-(4'-fluorophenyl)indole-2-carboxylate
• CUQXATKVGLSICQ-UHFFFAOYSA-N
• CS-0172296
• 93957-39-2
• FT-0648783
• Ethyl3-(4-fluorophenyl)-1H-indole-2-carboxylate
• 3-(4-fluoro-phenyl)-1h-indole-2-carboxylic acid ethyl ester
• MS-1809
• Q-102933
• ethyl 3-(4-fluorophenyl)-1H-indole-2-carboxylate;3-(4'-FLUOROPHENYL)INDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• 3-(4'-Fluorophenyl)indole-2-carboxylic acid ethyl ester
• DTXSID00408648
• SCHEMBL7679486
• DB-079736
• 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester

• MDL： MFCD00798195
• Inchi： 1S/C17H14FNO2/c1-2-21-17(20)16-15(11-7-9-12(18)10-8-11)13-5-3-4-6-14(13)19-16/h3-10,19H,2H2,1H3
• InChI Key： CUQXATKVGLSICQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)OCC)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 283.10085685g/mol
• Monoisotopic Mass: 283.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131.5-132.0 ºC
• Boiling Point: 474°Cat760mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.622
• Solubility: Almost insoluble (0.014 g/l) (25 º C),

3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester

Introduction to 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester (CAS No. 93957-39-2)

3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 93957-39-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluorophenyl group and an indole core, has garnered attention due to its structural complexity and potential biological activities. The presence of a fluorine atom at the 4'-position of the phenyl ring enhances its electronic properties, making it a valuable scaffold for drug design and development.

The indole moiety is particularly noteworthy, as it is a common structural motif found in numerous bioactive natural products and pharmaceutical agents. Indole derivatives are well-documented for their roles in various biological processes, including neurotransmitter signaling, immune responses, and anti-inflammatory actions. The ethyl ester functionality at the 2-position of the indole carboxylic acid provides a versatile handle for further chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester and biological targets. Studies suggest that this compound may exhibit binding affinity to certain protein receptors, potentially modulating pathways relevant to neurological disorders and cancer. The fluorine atom's ability to influence electronic distribution has been particularly highlighted in virtual screening campaigns, where it serves as a key feature for identifying lead compounds.

In the context of drug discovery, the synthesis of 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester has been optimized using modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient access to this intermediate. The robustness of its synthetic route makes it an attractive building block for medicinal chemists aiming to explore novel therapeutic entities.

Emerging research indicates that fluorinated indole derivatives, including 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester, may possess unique metabolic stability compared to their non-fluorinated counterparts. This attribute is highly desirable in drug development, as it can enhance bioavailability and prolong the duration of action. Furthermore, fluorine atoms can serve as probes in biochemical assays, aiding in the elucidation of mechanism-of-action studies.

The pharmacological profile of 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester is under active investigation in several academic and industrial laboratories. Preclinical studies have begun to explore its potential effects on key signaling pathways implicated in diseases such as Alzheimer's and certain types of cancer. The compound's dual functionality—combining an indole scaffold with a fluorinated aromatic ring—positions it as a promising candidate for further development into a therapeutic agent.

From a chemical biology perspective, 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester offers insights into how structural modifications can influence biological activity. Its synthesis provides a model system for studying the impact of substituents on molecular recognition events. By tuning the electronic properties through strategic placement of fluorine atoms, researchers can fine-tune interactions with biological targets, leading to more effective drug candidates.

The growing interest in fluorinated heterocycles underscores their importance in modern medicinal chemistry. 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester exemplifies this trend, showcasing how incorporation of fluorine can yield compounds with enhanced pharmacological properties. As research progresses, it is anticipated that more derivatives will be explored, expanding the pharmacological toolbox available to scientists worldwide.

In conclusion, 3-(4'-Fluorophenyl)Indole-2-Carboxylic Acid Ethyl Ester (CAS No. 93957-39-2) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of an indole core and a fluorinated phenyl group makes it a valuable intermediate for drug discovery efforts targeting neurological and oncological diseases. Continued investigation into its pharmacological properties promises to yield further insights into its potential as a therapeutic agent.